Cas no 106445-95-8 (2-Octen-4-yne, (Z)-(9CI))

• Product Name: 2-Octen-4-yne, (Z)-(9CI)
• CAS No: 106445-95-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 127150
• PubChem ID: 555313
• Update Time: 2025-04-18

2-Octen-4-yne, (Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Octen-4-yne, (Z)-(9CI)
• 2-Octen-4-yne, (Z)-
• 106445-95-8
• oct-2-en-4-yne

• Inchi： 1S/C8H12/c1-3-5-7-8-6-4-2/h3,5H,4,6H2,1-2H3
• InChI Key： DDENUGDURIGJJK-UHFFFAOYSA-N
• SMILES： C(C)CC#CC=CC

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes